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Compound of Interest

Compound Name: Silver citrate

cat. No.: BOg6174

Physicochemical Properties of Silver Citrate

Silver citrate, with the chemical formula AgsCeHsOv, is a white, crystalline powder.[1] It is
known to be sensitive to light, which can cause it to darken.[1] Silver citrate is a salt formed
between silver ions (Ag*) and citrate ions (CeHs0737).[2]

Solubility of Silver Citrate in Aqueous Solutions

Silver citrate exhibits very limited solubility in pure water but can be effectively dissolved in
solutions containing a complexing agent, such as citric acid.[3][4]

Solubility in Water

Under normal physicochemical conditions, the solubility of silver citrate in water is low.[5][6] It
IS reported that 1 part of silver citrate is soluble in 3500 parts of water, which corresponds to
approximately 285 ppm of Ag(l) ions in the solution.[3][5][6] The maximum concentration of
silver ions in a saturated aqueous solution of silver citrate is estimated to be around 0.3 g/L
(2.8 x 1072 mol/L).[4][5] The solubility product constant (Ksp) for silver citrate (AgsCeHs07) is
estimated to be in the range of 107 to 10~12,[5][7]

Solubility in Citric Acid Solutions

The solubility of silver citrate is significantly enhanced in aqueous solutions of citric acid.[5][8]
This increased solubility is attributed to the formation of soluble silver citrate complexes.[5][8]
The general formula for these complexes is suggested to be [Ags(CsHsO7)n+1]3"".[5][9] The
concentration of silver ions in solution increases with the concentration of citric acid.[4] In
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concentrated citric acid solutions (3 to 4 mol/L), the maximum concentration of silver ions can
reach 22 to 25 g/L.[4][10]

Table 1: Solubility of Silver (1) from Silver Citrate in Aqueous Citric Acid Solutions

Corresponding Silver

Citric Acid Concentration Maximum Silver lon (Ag*) . o
. Citrate Solubility (approx.
(moliL) Concentration (g/L)
giL)
0 (Pure Water) ~ 0.3[4][5] ~0.47
0.5 ~ 5[4] ~7.8
3.0-4.0 22 - 25[4][10] 34.8 - 39.6[6]

Factors Affecting Solubility
Effect of pH

The solubility of silver citrate is pH-dependent.[10] At pH values below the first dissociation
constant of citric acid (pKai = 3.1), the citrate species are predominantly in their protonated
forms, which reduces their ability to form complexes with silver ions, thereby limiting solubility.
[10] It is also recommended to avoid pH values higher than 7 for optimal stability of silver
citrate solutions.[1][11]

Effect of Temperature

Silver citrate is reported to be more soluble in boiling water.[3] However, for prepared "silver
citrate solutions," it is advised to avoid temperatures above 50°C to maintain stability.[1][11]

Presence of Other lons

The presence of other ions can influence the solubility of silver citrate. According to the
common ion effect, the presence of a common ion (either silver or citrate from another source)
would decrease the solubility. Conversely, the presence of other ligands that can form stable
complexes with silver ions may increase its solubility.

Experimental Protocols for Solubility Determination
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The equilibrium solubility of silver citrate can be determined using the shake-flask method,
followed by the quantification of the dissolved silver concentration using various analytical
techniques.

Shake-Flask Method for Equilibrium Solubility

This method is used to prepare a saturated solution of silver citrate.

o Preparation: Add an excess amount of silver citrate powder to a known volume of the
desired aqueous solvent (e.g., deionized water, buffer solution of a specific pH) in a flask.[12]

o Equilibration: Seal the flask and agitate it at a constant temperature for a sufficient period
(e.g., 24-48 hours) to ensure equilibrium is reached.[13]

o Phase Separation: After equilibration, allow the suspension to settle. Separate the saturated
solution from the excess solid by filtration (using a 0.22 um syringe filter) or centrifugation.
[12]

e Analysis: Analyze the concentration of silver in the clear filtrate using one of the methods
described below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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